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Compound of Interest

Compound Name: 2,2-Dimethylbut-3-en-1-ol
CAS No.: 918-83-2
Cat. No.: B2520351
Get Quote
. J

Compound: 2-Hydroxy-3-methoxybenzyl alcohol (o-Vanillyl Alcohol) Document Type: Technical
Standardization Protocol Version: 1.0

Executive Summary

This technical guide provides a rigorous framework for the structural validation and molecular
weight analysis of CAS 4383-05-5 (2-Hydroxy-3-methoxybenzyl alcohol). As a critical
intermediate in the synthesis of vanilloid-based pharmaceuticals and fine chemicals, the
precise characterization of this molecule is essential for maintaining stoichiometric integrity in
downstream API (Active Pharmaceutical Ingredient) production.

This document outlines the theoretical physicochemical properties, details the fragmentation
mechanisms observed in mass spectrometry, and establishes a standard operating procedure
(SOP) for NMR-based structural confirmation.

Chemical Identity & Physicochemical Properties[1]
[2][3][4]
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CAS 4383-05-5 is chemically distinct due to its tri-substituted benzene ring pattern, featuring a
hydroxymethyl group, a phenolic hydroxyl, and a methoxy group. This specific substitution
pattern (1,2,3-substitution) imparts unique electronic properties that influence its ionization in
mass spectrometry and chemical shifts in NMR.

Nomenclature and ldentifiers

Property Specification

IUPAC Name 2-Hydroxy-3-methoxybenzyl alcohol

o-Vanillyl alcohol; 2-(Hydroxymethyl)-6-
Common Synonyms

methoxyphenol
CAS Number 4383-05-5
SMILES COclccec(CO)c10
Molecular Formula CsH1003

Molecular Weight Analysis

For high-precision applications (e.g., HRMS), distinction between average and monoisotopic
mass is critical.

Mass Type Value (Da) Significance

) Used for molarity calculations
Average Molecular Weight 154.163

in bulk synthesis.

Used for identification in High-

Monoisotopic Mass 154.06299 Resolution Mass Spectrometry
(HRMS).
Exact Mass 154.06 Base peak validation target.

Analytical Strategy: Mass Spectrometry (MS)[3][7][8]
lonization & Fragmentation Logic
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In drug development workflows, Liquid Chromatography-Mass Spectrometry (LC-MS) is the
primary tool for ID verification. CAS 4383-05-5 exhibits specific ionization behaviors due to the

phenolic moiety.

 lonization Mode: Electrospray lonization (ESI) in Negative Mode (ESI-) is often preferred due
to the acidic phenolic proton, yielding a stable

ion. However, Positive Mode (ESI+) can be used if adducts (e.qg.,
) are monitored or if the alcoholic -OH facilitates protonation.

o Key Fragmentation Pathway:

o Loss of Water (18 Da): The benzylic alcohol is prone to dehydration, especially under
collision-induced dissociation (CID), forming a reactive quinone methide-like cation (in
ESI+) or a stabilized radical anion.

o Loss of Methyl Radical (15 Da): Characteristic of methoxy-substituted aromatics.

MS Data Interpretation Table

lon (m/z) Species Interpretation

Deprotonated molecular ion

153.05 _

(Negative Mode Base Peak).

Protonated molecular ion
155.07 "

(Positive Mode).

Sodium adduct (Common in
177.05 .

unbuffered mobile phases).

Dehydration product (Benzylic
137.06 Y P ( Y

carbocation stabilization).

Visualization: MS Fragmentation Pathway

The following diagram illustrates the logical fragmentation steps expected during MS/MS
analysis.
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Figure 1: Predicted ESI fragmentation pathways for CAS 4383-05-5 showing primary ionization
states and neutral losses.

Structural Confirmation: NMR Spectroscopy[8]

Nuclear Magnetic Resonance (NMR) provides the definitive structural proof required for
regulatory filing. The 1,2,3-substitution pattern of the benzene ring creates a distinct splitting
pattern.

1H NMR Protocol (400 MHz, DMSO-d6)

Solvent Choice: DMSO-d6 is recommended over CDCI3 to clearly observe the exchangeable
phenolic and alcoholic protons, which often broaden or disappear in chloroform.

Expected Signals:
e Aromatic Region (6.7 - 7.0 ppm):

o The 1,2,3-substitution leaves three adjacent protons (H4, H5, H6).
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o Expect a Multiplet or a pattern of Doublet-Triplet-Doublet (or overlapping multiplets)
corresponding to the ABC spin system.

e Benzylic Protons (~4.5 ppm):

o Adistinct Doublet (if coupling to OH) or Singlet (if OH is exchanged). In dry DMSO, it
appears as a doublet (

Hz).
e Methoxy Group (~3.8 ppm):
o A strong, sharp Singlet integrating to 3 protons.
e Hydroxyl Protons:
o Phenolic OH (~8.5 - 9.0 ppm): Singlet (broad).

o Alcoholic OH (~4.8 - 5.0 ppm): Triplet (coupled to benzylic CH2).

13C NMR Assignments

Carbon Type Approx. Shift (ppm) Assignment Logic

] Deshielded by direct oxygen
C-OH (Phenolic) 146 - 148 tach .
attachment.

Deshielded by methoxy

C-OMe 146 - 148
oxygen.
Ipso carbon attached to
C-CH20H 128 - 130
hydroxymethyl.
Aromatic CH 110 - 125 Remaining ring carbons.
Typical region for benzylic
Benzylic CH2 55 - 60 P d Y
alcohols.
Typical region for methox
Methoxy CH3 55 - 56 P J Y

carbons.
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Experimental Protocols
Protocol: Purity Determination via HPLC

To ensure the molecular weight analysis reflects the target compound and not impurities (e.g.,
unreduced o-Vanillin), use the following method.

Reagents:
e Acetonitrile (HPLC Grade)
o Water (Milli-Q)
e Formic Acid (0.1%)
Method:
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).
» Mobile Phase: Gradient elution.
o A: Water + 0.1% Formic Acid
o B: Acetonitrile
o Gradient: 5% B to 95% B over 10 minutes.
e Flow Rate: 1.0 mL/min.
e Detection: UV at 280 nm (Phenolic absorption).

o Sample Prep: Dissolve 1 mg of CAS 4383-05-5 in 1 mL of 50:50 Water:Acetonitrile.

Protocol: Sample Preparation for Mass Spectrometry

Obijective: Verify Molecular lon (154 Da).

e Stock Solution: Prepare a 1 mg/mL stock in Methanol.
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e Working Solution: Dilute stock 1:100 with 50% Methanol/Water + 0.1% Formic Acid (for
ESI+) or 5 mM Ammonium Acetate (for ESI-).

« Injection: Direct infusion at 10 pL/min into the MS source.

Synthesis & Impurity Context

Understanding the origin of CAS 4383-05-5 aids in troubleshooting analysis. It is typically
synthesized via the Sodium Borohydride (NaBH4) reduction of o-Vanillin.

Common Impurities:

e 0-Vanillin (Starting Material): MW 152.15. Look for a peak at 152 in MS and a distinct
aldehyde proton (~10 ppm) in NMR.

e Over-reduction products: Rare, but potential hydrogenolysis of the benzylic alcohol.

CAS 4383-05-5

(MW: 154.17)

NaBH4 / EtOH
Reduction /. Abcolpiewe— ___ _ __ _______
L Impurity:

: Unreacted Aldehyde

o-Vanillin
(MW: 152.15)

Click to download full resolution via product page
Figure 2: Synthesis pathway highlighting the origin of the primary impurity (o-Vanillin).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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